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Compound of Interest

Compound Name: Cyclopentanecarbonitrile

Cat. No.: B127170 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed overview of the key physical properties of

Cyclopentanecarbonitrile, including its boiling point and density. It also outlines standard

experimental methodologies for the determination of these properties.

Introduction to Cyclopentanecarbonitrile
Cyclopentanecarbonitrile, also known as cyanocyclopentane, is an alicyclic nitrile with the

chemical formula C₆H₉N.[1] It is a clear, colorless to faintly yellow liquid at room temperature.[2]

[3] This compound serves as a valuable substrate and reagent in various chemical syntheses.

For instance, it is utilized in investigations of the specific activity of nitrile and amide hydrolyzing

enzymes.[2][3] Understanding its physical properties is crucial for its application in research

and development, particularly in drug discovery and materials science, where it may be used

as a building block or solvent.

Physical Properties
The fundamental physical characteristics of Cyclopentanecarbonitrile are summarized in the

table below. These values are critical for predicting its behavior in different chemical

environments and for designing experimental and industrial processes.
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Property Value Conditions

Boiling Point 67-68 °C at 10 mm Hg[1][2][3][4][5]

Density 0.912 g/mL at 25 °C[1][2][3][4][5]

Melting Point -76 °C

Refractive Index 1.441 at 20 °C (n20/D)[1][2][3][4][5]

Molecular Weight 95.14 g/mol

The relatively high boiling point of nitriles, considering their molecular size, is attributed to

strong permanent dipole-dipole attractions and van der Waals dispersion forces between the

molecules, arising from the polar nature of the carbon-nitrogen triple bond.[6][7]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of liquid samples like Cyclopentanecarbonitrile.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of small quantities of a liquid.[8]

Methodology:

Sample Preparation: A small volume (approximately 0.5 mL) of Cyclopentanecarbonitrile is

placed into a small test tube or a Durham tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample tube with its open end submerged in the liquid.

Apparatus Assembly: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer's bulb. This assembly is then secured in a Thiele tube containing

a high-boiling point oil (e.g., mineral oil), making sure the sample is immersed in the oil.
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Heating: The side arm of the Thiele tube is gently and consistently heated. This design

ensures uniform heat circulation within the oil bath.

Observation: As the temperature approaches the boiling point, a stream of bubbles will begin

to emerge from the open end of the capillary tube. Heating is continued until a continuous

and vigorous stream of bubbles is observed.

Boiling Point Reading: The heat source is then removed. The liquid will begin to cool, and the

stream of bubbles will slow down. The boiling point is the temperature at which the last

bubble emerges and the liquid just begins to enter the capillary tube. This temperature

corresponds to the point where the vapor pressure of the sample equals the external

atmospheric pressure.

Pressure Correction: The recorded boiling point should be noted along with the ambient

barometric pressure, as boiling points are pressure-dependent.
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Prepare sample in Durham tube

Insert inverted capillary tube

Attach tube to thermometer

Place assembly in Thiele tube

Heat side arm of Thiele tube

Observe for continuous stream of bubbles

Monitor temperature

Remove heat source

Record temperature when liquid enters capillary

Cooling phase

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Measurement

Volume Measurement

Weigh empty pycnometer (m1)

Fill pycnometer with sample to mark

Weigh filled pycnometer (m2)

Calculate sample mass
(m_sample = m2 - m1)

Calculate Density
(ρ = m_sample / V_sample)

Record calibrated volume of pycnometer (V_sample)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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